N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
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Description
N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Applications
- Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds : This study focused on synthesizing new heterocyclic compounds containing a sulfonamido moiety with potential use as antibacterial agents (Azab, Youssef, & El‐Bordany, 2013).
- Antimicrobial Activity of Arylazopyrazole Pyrimidone Clubbed Heterocyclic Compounds : These compounds were evaluated for antimicrobial activity against various bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019).
- Design, Synthesis, and Antimicrobial Activity of Pyridines and Pyridine Based Sulfa-Drugs : This research reported on a series of pyridines and their sulfa drug derivatives as antimicrobial agents (El‐Sayed, Moustafa, El-Torky, & El-Salam, 2017).
Anti-Asthmatic and Anti-Inflammatory Applications
- Synthesis and Anti-Asthmatic Activities of Omega-Sulfamoylalkyloxyimidazo[1,2-b]pyridazines : This study synthesized novel compounds that showed excellent anti-asthmatic activity (Kuwahara et al., 1996).
Anticancer Applications
- Synthesis, Tumor Inhibitory, and Antioxidant Activity of New Polyfunctionally 2-Substituted 5,6,7,8-Tetrahydronaphthalene Derivatives : This study explored compounds with potential tumor inhibitory activity (Hamdy, Anwar, Abu-Zied, & Awad, 2013).
- Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine Sulfonamides with Anticancer Properties : These compounds exhibited cytotoxic and proapoptotic activity against cancer cell lines (Kciuk et al., 2022).
Synthesis and Characterization
- Synthesis and Characterization of Novel Sulfonamide Derivatives : This study investigated sulfonamide derivatives for specific biological activities (Komshina et al., 2020).
Various Biological Activities
- Recent Advances on Biological Active Sulfonamide Based Hybrid Compounds : This review covers recent advances in designing and developing two-component sulfonamide hybrids with varied biological activities (Ghomashi et al., 2022).
properties
IUPAC Name |
N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3S/c25-19-9-8-18(23-12-3-10-20-23)22-24(19)13-11-21-28(26,27)17-7-6-15-4-1-2-5-16(15)14-17/h3,6-10,12,14,21H,1-2,4-5,11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFBBSYNLVTUJBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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